Cas no 1361828-19-4 (2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester)

• Product Name: 2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester
• CAS No: 1361828-19-4
• MF: C₁₄H₈Cl₂F₂O₂
• MW: 317.114929199219
• CID: 4995937
• Update Time: 2025-06-11

2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C14H8Cl2F2O2/c1-20-14(19)9-6-12(18)11(17)5-8(9)7-3-2-4-10(15)13(7)16/h2-6H,1H3
• InChI Key： RZMVGIFDIYFEEM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C(=CC=1C(=O)OC)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester

Research Brief on 2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester (CAS: 1361828-19-4)

The compound 2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester (CAS: 1361828-19-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester, which make it a promising candidate for further investigation. The presence of multiple halogen substituents on the biphenyl scaffold is believed to enhance its binding affinity to specific biological targets, such as enzymes and receptors involved in disease pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies.

In vitro and in vivo studies have demonstrated that 2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester exhibits significant activity against a range of biological targets. For instance, preliminary data suggest that it may act as a modulator of certain inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, have been evaluated, with promising results indicating favorable drug-like characteristics.

Further research is needed to fully elucidate the mechanism of action of 2',3'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid methyl ester and to explore its therapeutic potential in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound, paving the way for its eventual clinical application. This brief underscores the importance of continued investment in the study of halogenated biphenyl derivatives as a valuable resource for drug discovery.